Cas no 71880-05-2 (1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate)
![1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate structure](https://www.kuujia.com/images/noimg.png)
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate Chemical and Physical Properties
Names and Identifiers
-
- 1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate
-
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1254953-1g |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 1g |
$620 | 2025-03-01 | |
eNovation Chemicals LLC | Y1254953-250mg |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 250mg |
$355 | 2025-03-01 | |
Oakwood | 181288-250mg |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 250mg |
$160.00 | 2023-09-17 | |
Oakwood | 181288-1g |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 1g |
$320.00 | 2023-09-17 | |
1PlusChem | 1P01EXJR-250mg |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 250mg |
$194.00 | 2024-04-21 | |
1PlusChem | 1P01EXJR-1g |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 1g |
$362.00 | 2024-04-21 | |
eNovation Chemicals LLC | Y1254953-250mg |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 250mg |
$355 | 2025-02-25 | |
eNovation Chemicals LLC | Y1254953-1g |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 1g |
$620 | 2025-02-25 | |
eNovation Chemicals LLC | Y1254953-250mg |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 250mg |
$340 | 2024-06-05 | |
A2B Chem LLC | AX75479-250mg |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate |
71880-05-2 | 95% | 250mg |
$160.00 | 2024-04-19 |
1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate Related Literature
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
-
Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
-
Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
-
Long Chen,Lingyu Zang,Luhua Chen,Jinchao Wu,Chengming Jiang,Jinhui Song CrystEngComm, 2021,23, 5337-5344
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
Additional information on 1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate
Research Briefing on 1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate (CAS: 71880-05-2)
The compound 1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate (CAS: 71880-05-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological activities.
Recent studies have highlighted the significance of this compound as a versatile intermediate in organic synthesis. Its benzenesulfonyl and pyridinium moieties make it a valuable precursor for the development of novel sulfonamide-based drugs, which are widely used in antimicrobial, anti-inflammatory, and anticancer therapies. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics. These findings suggest potential applications in addressing antibiotic resistance.
Another area of interest is the compound's role in catalysis. A preprint from ChemRxiv (2024) reported its use as a phase-transfer catalyst in asymmetric synthesis, enabling the efficient production of chiral intermediates for pharmaceutical applications. The perchlorate counterion was found to enhance solubility and stability under reaction conditions, offering advantages over conventional catalysts.
Despite these advances, challenges remain in optimizing the compound's pharmacokinetic properties. Preliminary in vitro studies indicate low oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Collaborative efforts between academic and industrial researchers are underway to address these limitations.
In conclusion, 1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate represents a multifaceted tool for drug discovery and synthetic chemistry. Future research directions include structure-activity relationship studies and expanded biological screening to unlock its full therapeutic potential. This compound exemplifies the convergence of chemical innovation and biomedical application in modern pharmaceutical science.
71880-05-2 (1-[(Benzenesulfonyl)methyl]pyridin-1-ium perchlorate) Related Products
- 1261907-93-0(3-[Benzo(b)thiophen-2-yl]-5-hydroxybenzoic acid)
- 2094028-97-2(N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)
- 5499-76-3(4-(2-Hydroxyanilino)methylene-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)
- 1704422-96-7(3-(thiolan-3-yl)prop-2-en-1-amine)
- 1782356-84-6(7-Methyl-1,2-dihydroisoquinolin-3(4H)-one)
- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
- 1823080-38-1(Methyl 3-amino-2-(2,2-dimethyl-1,3-dioxolan-4-yl)propanoate)
- 2138063-83-7(2-(3-methoxy-1,2-thiazol-4-yl)-2-methylpropanoic acid)
- 2228287-44-1(1-{1-2-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-amine)
- 1305322-92-2(2-(Cyclopropylmethoxy)-5-fluoropyridine)



